N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine

• IUPAC Name: N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine
• InChI: InChI=1S/C15H13ClFN5/c1-21(10-11-12(16)4-2-5-13(11)17)14-8-18-9-15(20-14)22-7-3-6-19-22/h2-9H,10H2,1H3
• InChI Key: ACHCRWYUWMCWBT-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=C(C=CC=C1Cl)F)C2=NC(=CN=C2)N3C=CC=N3
• Molecular Formula: C15H13ClFN5
• Molecular Weight: 317.75 g/mol

Description

N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine, also known as CFM-2, is a chemical compound that has been of interest to the scientific community due to its potential applications in research. CFM-2 is a pyrazinyl-pyrazole compound that has been synthesized for its potential use as a selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) ion channel. In

Mechanism of Action

N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine acts as a competitive antagonist of TRPV1, binding to the capsaicin binding site on the channel. This binding prevents capsaicin from activating the channel, thereby blocking the influx of calcium ions and the subsequent downstream signaling pathways that are activated by TRPV1 activation. N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine has been shown to be highly selective for TRPV1, with little to no effect on other ion channels.
Biochemical and Physiological Effects
N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine has been shown to have a variety of biochemical and physiological effects related to its selective blockade of TRPV1. In animal models, N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine has been shown to reduce pain sensation in response to capsaicin, without affecting other types of pain. N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine has also been shown to reduce inflammation in animal models of arthritis and colitis, suggesting a potential therapeutic application for N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine in these conditions. In addition, N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine has been shown to have an effect on thermoregulation, with mice treated with N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine exhibiting a decrease in body temperature in response to cold exposure.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine is its high selectivity for TRPV1, which allows researchers to study the specific role of this ion channel in various physiological processes. In addition, N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine has been shown to have a long half-life in vivo, allowing for sustained blockade of TRPV1. However, one limitation of N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine is its potential off-target effects, as it has been shown to have some activity on other ion channels at high concentrations.

Future Directions

There are several potential future directions for research related to N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine. One area of interest is the potential therapeutic applications of N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine in conditions such as pain, inflammation, and thermoregulation disorders. In addition, further studies are needed to fully understand the biochemical and physiological effects of N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine on TRPV1 and other ion channels. Finally, there is potential for the development of new compounds based on the structure of N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine that may have improved selectivity and efficacy for TRPV1 blockade.

Synthesis Methods

The synthesis of N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine involves several steps, starting with the reaction of 2-chloro-6-fluorobenzylamine with methyl 6-pyrazol-1-ylpyrazine-2-carboxylate in the presence of a base. This reaction produces the intermediate compound, which is then reacted with methyl iodide to form the final product, N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine. The synthesis method has been optimized to produce high yields of N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine with high purity.

Scientific Research Applications

N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine has been primarily used in research related to the TRPV1 ion channel. TRPV1 is a non-selective cation channel that is activated by various stimuli, including heat, capsaicin, and acid. TRPV1 has been implicated in a variety of physiological processes, including pain sensation, inflammation, and thermoregulation. N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine has been shown to selectively block TRPV1 activation by capsaicin, without affecting other stimuli that activate the channel. This selectivity makes N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-6-pyrazol-1-ylpyrazin-2-amine a valuable tool for studying the role of TRPV1 in various physiological processes.